Cas no 2227833-51-2 (rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227833-51-2
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5766712
• PubChem ID: 165647327
• Update Time: 2025-10-30

rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1904105
• rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227833-51-2

• Inchi： 1S/C13H15BrO2/c1-7-4-5-8(9(14)6-7)10-11(12(15)16)13(10,2)3/h4-6,10-11H,1-3H3,(H,15,16)/t10-,11+/m1/s1
• InChI Key： WBJWZCBTONLTSJ-MNOVXSKESA-N
• SMILES： BrC1C=C(C)C=CC=1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227833-51-2)

The compound rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227833-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique stereochemistry and bromo-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key advancements in the study of this compound is its optimized synthetic route. Researchers have developed a more efficient and scalable method for producing rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, which involves stereoselective cyclopropanation and subsequent functionalization. This improved synthesis not only enhances yield but also ensures higher purity, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, recent investigations have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro studies demonstrated its ability to modulate key signaling molecules, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation with minimal side effects, highlighting its therapeutic potential.

Another significant finding is the compound's role in targeting cancer-related pathways. Researchers have identified that rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid can interfere with the proliferation of certain cancer cell lines by inducing apoptosis and inhibiting angiogenesis. These findings open new avenues for its application in oncology, particularly in the development of targeted therapies for resistant cancers.

Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Ongoing research aims to elucidate its metabolic stability, bioavailability, and potential drug-drug interactions. Furthermore, efforts are being made to explore its derivatives and analogs to optimize its therapeutic efficacy and reduce any off-target effects.

In conclusion, rac-(1R,3R)-3-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a compelling candidate for further drug development. Its unique chemical structure and diverse biological activities make it a valuable subject of study in the quest for novel therapeutics. Future research should focus on advancing its clinical translation, addressing current limitations, and expanding its potential applications in medicine.